Cas no 1189461-16-2 (8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one)

8-(3,4-Difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is a structurally complex spirocyclic compound featuring a 1,4,8-triazaspiro[4.5]decene core. The molecule incorporates a 3,4-difluorobenzenesulfonyl group at the 8-position and a 3-methylphenyl substituent at the 3-position, contributing to its unique electronic and steric properties. This compound is of interest in medicinal chemistry due to its potential as a selective enzyme inhibitor or receptor modulator, particularly in neurological or oncological research. Its spirocyclic framework enhances conformational rigidity, which may improve binding affinity and metabolic stability. The presence of fluorine atoms further optimizes lipophilicity and bioavailability, making it a promising candidate for preclinical studies.
8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one structure
1189461-16-2 structure
Product Name:8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
CAS No:1189461-16-2
MF:C20H19F2N3O3S
MW:419.444970369339
CID:5342985
Update Time:2025-05-30

8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

    • 8-((3,4-difluorophenyl)sulfonyl)-3-(m-tolyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
    • 8-(3,4-difluorophenyl)sulfonyl-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
    • 8-[(3,4-difluorophenyl)sulfonyl]-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
    • 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one
    • Inchi: 1S/C20H19F2N3O3S/c1-13-3-2-4-14(11-13)18-19(26)24-20(23-18)7-9-25(10-8-20)29(27,28)15-5-6-16(21)17(22)12-15/h2-6,11-12H,7-10H2,1H3,(H,24,26)
    • InChI Key: CIXTXNJCQOEIOL-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C=1)F)F)(N1CCC2(CC1)N=C(C1C=CC=C(C)C=1)C(N2)=O)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 3
  • Complexity: 774
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87.2

8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one Pricemore >>

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Additional information on 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one

8-(3,4-Difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one: A Comprehensive Overview

The compound with CAS No. 1189461-16-2, known as 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure and potential applications in drug development and advanced materials synthesis.

The molecular structure of 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one is characterized by a spirocyclic framework with a triazole ring fused to a benzene ring system. The presence of the sulfonyl group at the 8-position and the methyl-substituted phenyl group at the 3-position introduces unique electronic and steric properties to the molecule. These features make it an attractive candidate for exploring its potential in various chemical and biological applications.

Recent studies have highlighted the importance of spirocyclic compounds like CAS No. 1189461-16-2 in drug design due to their ability to modulate pharmacokinetic properties such as solubility and bioavailability. The incorporation of fluorine atoms in the benzenesulfonyl group further enhances the molecule's stability and lipophilicity, which are critical factors in drug delivery systems.

One of the most promising areas of research involving this compound is its potential as a precursor for synthesizing advanced materials with tailored electronic properties. The triazole ring system in 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one has been shown to exhibit interesting optical and electronic characteristics, making it a candidate for use in organic electronics and optoelectronic devices.

In terms of synthesis, researchers have developed efficient routes to prepare CAS No. 1189461-16-2 using a combination of coupling reactions and cyclization techniques. These methods not only ensure high yields but also allow for precise control over the stereochemistry of the final product, which is essential for maintaining its desired properties.

The structural complexity of 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one also presents challenges in terms of characterization and analysis. Advanced spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm its structure and purity. These analytical methods are crucial for ensuring the reliability of experimental results in downstream applications.

Looking ahead, ongoing research is focused on optimizing the synthesis of CAS No. 1189461-16-2 to make it more cost-effective and scalable for industrial applications. Additionally, investigations into its biological activity are underway to explore its potential as an active pharmaceutical ingredient or a lead compound in drug discovery programs.

In conclusion, 8-(3,4-difluorobenzenesulfonyl)-3-(3-methylphenyl)-1,4,8-triazaspiro[4.5]dec-3-en-2-one (CAS No. 1189461-16-2) represents a fascinating example of how complex molecular architectures can be harnessed for innovative applications in chemistry and materials science.

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